Cas no 5441-47-4 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1))
5441-47-4 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1)
CAS No:5441-47-4
MF:C14H24ClN5
MW:297.826861381531
CID:387142
PubChem ID:54609293
Update Time:2025-04-19
1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1)
- 1-methyl-N-octylpyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
- NSC21107
- 1-Methyl-N-octyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
- DTXSID40714876
- NSC-21107
- 5441-47-4
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- Inchi: 1S/C14H23N5.ClH/c1-3-4-5-6-7-8-9-15-13-12-10-18-19(2)14(12)17-11-16-13;/h10-11H,3-9H2,1-2H3,(H,15,16,17);1H
- InChI Key: CMDSYFASKLSZDT-UHFFFAOYSA-N
- SMILES: Cl.N(C1=C2C=NN(C)C2=NC=N1)CCCCCCCC
Computed Properties
- Exact Mass: 261.19559
- Monoisotopic Mass: 297.172
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 248
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
Experimental Properties
- Density: 1.14
- Boiling Point: 418°Cat760mmHg
- Flash Point: 206.6°C
- Refractive Index: 1.594
- PSA: 55.63
1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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